Cas no 58437-68-6 (tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol)
58437-68-6 structure
Product Name:tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol
CAS No:58437-68-6
MF:C15H26O2
MW:238.365745067596
CID:948512
PubChem ID:90806
Update Time:2025-04-19
tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol Chemical and Physical Properties
Names and Identifiers
-
- tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol
- 2,2,6-trimethyl-6-(4-methylcyclohex-3-en-1-yl)oxan-3-ol
- EINECS 261-249-0
- DTXSID90945219
- CHEBI:197106
- alpha-Bisabolol oxide
- J-014767
- alpha-Bisabolol oxide A
- NS00050928
- SCHEMBL14879741
- (-)-alpha-Bisabolol oxide A
- 58437-68-6
- FT-0775548
- WJHRAVIQWFQMKF-UHFFFAOYSA-N
- DB-309406
-
- Inchi: 1S/C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h5,12-13,16H,6-10H2,1-4H3
- InChI Key: WJHRAVIQWFQMKF-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(CCC1(C)C1CC=C(C)CC1)O
Computed Properties
- Exact Mass: 238.19338
- Monoisotopic Mass: 238.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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